4-(3-chlorophenyl)-5-methyl-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)pyrimidin-2-amine

• Molecular Formula: C23H26ClN5
• Molecular Weight: 407.9 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-5-methyl-N-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]pyrimidin-2-amine
• InChI: InChI=1S/C23H26ClN5/c1-17-15-25-23(27-22(17)19-4-3-5-20(24)14-19)26-21-8-6-18(7-9-21)16-29-12-10-28(2)11-13-29/h3-9,14-15H,10-13,16H2,1-2H3,(H,25,26,27)
• InChI Key: ZKCYSGROENURLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C2=CC(=CC=C2)Cl)NC3=CC=C(C=C3)CN4CCN(CC4)C

Description

4-(3-chlorophenyl)-5-methyl-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C23H26ClN5 and its molecular weight is 407.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared according to synthesis procedure B described above from 2-chloro-4-(3-chlorophenyl)-5-methylpyrimidine and 4-((4-methylpiperazin-1-yl)methyl)aniline in 77% yield (yellow solid) after flash chromatography (CH2Cl2/CH3OH 99:1 gradually increasing to 95:5). 1H NMR (400 MHz, CDCl3): δ 8.31 (s, 1H), 7.61 (s, 1H), 7.56 (d, 2H, J=8.2 Hz), 7.48 (m, 1H), 7.40 (m, 2H), 7.25 (d, 2H, J: not calculated due to overlapping peaks), 3.45 (s, 2H), 2.45 (bs, 8H), 2.27 (s, 3H), 2.24 (s, 3H); MS (ESI): 408.4 [M+H]+, 204.7 [M+2H]2+.